Cas no 1089-92-5 (7H-Purine-2,8-diamine,7-ribofuranosyl- (9CI))
1089-92-5 structure
Product Name:7H-Purine-2,8-diamine,7-ribofuranosyl- (9CI)
CAS No:1089-92-5
MF:C10H14N6O4
MW:282.255960941315
CID:181538
PubChem ID:118984353
Update Time:2025-04-19
7H-Purine-2,8-diamine,7-ribofuranosyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 7H-Purine-2,8-diamine,7-ribofuranosyl- (9CI)
- 1089-92-5
- 7-Ribofuranosyl-7H-purine-2,8-diamine
- 7H-Purine-2,8-diamine, 7-ribofuranosyl-
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- Inchi: 1S/C10H14N6O4/c11-9-13-1-3-7(14-9)15-10(12)16(3)8-6(19)5(18)4(2-17)20-8/h1,4-6,8,17-19H,2H2,(H4,11,12,13,14,15)/t4-,5-,6-,8-/m1/s1
- InChI Key: QWYMPTSCUFKJML-UAKXSSHOSA-N
- SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(N)=NC2C1=CN=C(N)N=2)O)O
Computed Properties
- Exact Mass: 282.10782
- Monoisotopic Mass: 282.10765295g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.3
- Topological Polar Surface Area: 166Ų
Experimental Properties
- PSA: 165.56
7H-Purine-2,8-diamine,7-ribofuranosyl- (9CI) Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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